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Compound of Interest

Compound Name: Tridesmethylvenlafaxine

Cat. No.: B128152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Substance Data
Parameter Value Reference

CAS Number 149289-29-2 [1][2]

Molecular Formula C₁₄H₂₁NO₂ [2]

Molecular Weight 235.32 g/mol [2]

IUPAC Name
4-[2-amino-1-(1-

hydroxycyclohexyl)ethyl]phenol
[2]

Synonyms

N,N,O-

Tridesmethylvenlafaxine,

Didesmethyl desvenlafaxine,

O-Desmethyl-N,N-

didesmethylvenlafaxine

[1]

Venlafaxine Metabolism and the Role of
Tridesmethylvenlafaxine
Venlafaxine undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 (CYP) enzymes. The major metabolic pathway is O-demethylation by CYP2D6 to form
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the active metabolite O-desmethylvenlafaxine (ODV).[3] Minor pathways include N-

demethylation by CYP3A4 and CYP2C19 to N-desmethylvenlafaxine (NDV).[3] Further

metabolism of these metabolites leads to the formation of N,O-didesmethylvenlafaxine

(NODV). Tridesmethylvenlafaxine is formed through the subsequent metabolism of NODV.[3]
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Figure 1. Simplified metabolic pathway of venlafaxine.

Experimental Protocols
Synthesis of Tridesmethylvenlafaxine
A patented method describes the synthesis of tridesmethylvenlafaxine through the

demethylation of didesmethylvenlafaxine.[4] The process involves heating a mixture of

didesmethylvenlafaxine with a sulfide-containing demethylating agent in a suitable solvent.[4]

Materials:

Didesmethylvenlafaxine

Sulfide-containing demethylating agent (e.g., sodium dodecanethiolate)

Solvent (e.g., N-methyl-2-pyrrolidone)

Base (e.g., potassium carbonate)

Procedure:

Combine didesmethylvenlafaxine, the demethylating agent, and the solvent in a reaction

vessel.
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Add a base to the mixture.

Heat the reaction mixture to an elevated temperature (e.g., 210°C) for a sufficient period to

allow for demethylation.

Monitor the reaction progress using a suitable analytical technique (e.g., HPLC).

Upon completion, cool the reaction mixture and recover the tridesmethylvenlafaxine
product.

Analytical Quantification in Human Plasma
A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method has been

developed for the simultaneous quantification of venlafaxine and its metabolites, including a

compound identified as N,N-didesmethylvenlafaxine (NNDDV), which corresponds to

tridesmethylvenlafaxine, in human plasma.[5][6]

Sample Preparation: Protein Precipitation

Spike K2EDTA plasma samples with known concentrations of venlafaxine, its metabolites,

and internal standards.

Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile).

Vortex and centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Separation: Utilize a suitable C18 or phenyl analytical column with a

gradient elution program.

Mobile Phase: A typical mobile phase consists of an aqueous component with a modifier

(e.g., 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

Mass Spectrometry: Employ a tandem mass spectrometer operating in positive electrospray

ionization (ESI+) mode with multiple reaction monitoring (MRM) to detect and quantify the
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specific parent-to-product ion transitions for each analyte and internal standard.
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Figure 2. Workflow for the analytical quantification of tridesmethylvenlafaxine in plasma.

Pharmacological Considerations
While the primary pharmacological activity of venlafaxine is attributed to the parent drug and its

major active metabolite, ODV, which act as serotonin-norepinephrine reuptake inhibitors

(SNRIs), the specific pharmacological profile of tridesmethylvenlafaxine is not as well-

characterized in publicly available literature.[3] As a downstream metabolite, its contribution to

the overall therapeutic effect or side-effect profile of venlafaxine is an area for further research.

The development of sensitive analytical methods allows for the quantification of this and other

minor metabolites, which is crucial for a more complete understanding of venlafaxine's

pharmacology and toxicology.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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